Cas no 2680674-53-5 (benzyl 7,7-difluoro-6-(hydroxymethyl)-3-azabicyclo4.1.0heptane-3-carboxylate)

• Product Name: benzyl 7,7-difluoro-6-(hydroxymethyl)-3-azabicyclo4.1.0heptane-3-carboxylate
• CAS No: 2680674-53-5
• MF: C₁₅H₁₇F₂NO₃
• MW: 297.297191381454
• CID: 5633236
• PubChem ID: 165934475
• Update Time: 2025-05-26

benzyl 7,7-difluoro-6-(hydroxymethyl)-3-azabicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28289645
• 2680674-53-5
• benzyl 7,7-difluoro-6-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• benzyl 7,7-difluoro-6-(hydroxymethyl)-3-azabicyclo4.1.0heptane-3-carboxylate

• Inchi： 1S/C15H17F2NO3/c16-15(17)12-8-18(7-6-14(12,15)10-19)13(20)21-9-11-4-2-1-3-5-11/h1-5,12,19H,6-10H2
• InChI Key： GPOPQHCVWVGTAF-UHFFFAOYSA-N
• SMILES： FC1(C2CN(C(=O)OCC3C=CC=CC=3)CCC21CO)F

Computed Properties

• Exact Mass: 297.11764973g/mol
• Monoisotopic Mass: 297.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 7,7-difluoro-6-(hydroxymethyl)-3-azabicyclo4.1.0heptane-3-carboxylate

Benzyl 7,7-Difluoro-6-(Hydroxymethyl)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2680674-53-5, known as benzyl 7,7-difluoro-6-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic structures, which are known for their unique stability and versatility in chemical reactions. The benzyl group attached to the molecule plays a crucial role in enhancing its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of bicyclic structures in drug design due to their ability to mimic complex biological molecules and interact with target receptors efficiently. The 7,7-difluoro substitution pattern in this compound introduces a unique electronic environment, which can be exploited to modulate its pharmacokinetic properties. Additionally, the presence of the hydroxymethyl group at position 6 provides a site for further functionalization, enabling the synthesis of derivatives with enhanced bioavailability and specificity.

The synthesis of benzyl 7,7-difluoro-6-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the bicyclic framework efficiently. The use of fluorine atoms in the structure not only enhances its stability but also contributes to its potential as a radiotracer in diagnostic imaging.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents targeting central nervous system disorders. The azabicyclo[4.1.0]heptane core is particularly interesting due to its ability to form hydrogen bonds with key residues in protein binding sites, leading to high-affinity interactions. Recent computational studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good absorption and low clearance rates, which are critical for its potential use as an orally administered drug.

Moreover, the benzyl carboxylate moiety in this compound serves as a versatile platform for further chemical modifications. By replacing the benzyl group with other aryl or alkyl substituents, researchers can tailor the physicochemical properties of the molecule to suit specific therapeutic needs. This flexibility has led to the exploration of this compound as a lead structure in several drug discovery programs.

Looking ahead, advancements in synthetic methodology and computational modeling are expected to further enhance our understanding of this compound's properties and applications. The integration of machine learning algorithms into drug design pipelines may enable the identification of novel derivatives with improved efficacy and reduced toxicity profiles.